1-(2-Hydroxy-3,5-diisopropylphenyl)ethanone

• CAS RN: 35158-23-7
• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 1-[2-hydroxy-3,5-di(propan-2-yl)phenyl]ethanone
• InChI: InChI=1S/C14H20O2/c1-8(2)11-6-12(9(3)4)14(16)13(7-11)10(5)15/h6-9,16H,1-5H3
• InChI Key: RAIFCCIFNCQZFP-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC(=C(C(=C1)C(=O)C)O)C(C)C

Description

1-(2-Hydroxy-3,5-diisopropylphenyl)ethanone is a useful research compound. Its molecular formula is C14H20O2 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To dry THF (10 mL) there was added 3.0 M solution of methylmagnesium bromide in diethylether (Aldrich) (10.9 mL; 32.8 mmole) and then a previously prepared solution of 2-hydroxy-3,5-diisopropyl benzonitrile (2.78 g, 13.7 mmole) and dry THF (70 mL) was added. After 7 hours under the reflux the reaction mixture was mixed with water (100 mL), acidified with concentrated hydrochloric acid (50 mL) and refluxed for one more hour. After cooling and extraction with ethyl acetate an oily product was obtained, which was purified on a silica gel column, whereat there were obtained 380 mg (12.5%) of 2′-hydroxy-3′5′-diisopropylacetophenone: